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Compound of Interest

Compound Name: (S)-(+)-Glycidyl butyrate

Cat. No.: B1631027

An In-Depth Technical Guide to (S)-(+)-Glycidyl Butyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and experimental protocols related to (S)-(+)-Glycidyl butyrate. The information is intended for
researchers, scientists, and professionals involved in drug development and other scientific
disciplines where this chiral compound is utilized.

Chemical Identity and Properties

(S)-(+)-Glycidyl butyrate, also known as [(2S)-Oxiran-2-yllmethyl butanoate, is a chiral
epoxide that serves as a versatile intermediate in organic synthesis.[1][2][3] It is particularly
valuable in the production of pharmaceuticals, agrochemicals, and specialty polymers due to its
ability to undergo ring-opening reactions.[1]

Table 1: Chemical and Physical Properties of (S)-(+)-Glycidyl Butyrate
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Property Value Source(s)

[(2S)-Oxiran-2-yllmethyl

IUPAC Name butanoate [31[4]
CAS Number 65031-96-1 [1][4][5]
Molecular Formula C7H1203 [11[4115]
Molecular Weight 144.17 g/mol [11[4115]
Appearance (llolf)rless to light yellow, clear (14106]
liquid

Boiling Point 89 - 91 °C at 19 mmHg [1]
Density 1.018 - 1.04 g/mL [1114]
Refractive Index 1.428 - 1.43 (n20D) [1][4]
Optical Rotation [0]20/D = +29° to +33° (neat) [1]
Flash Point 185°F (85°C) [4]
Purity =>98% (GC) [1]

Chemical Structure

(S)-(+)-Glycidyl butyrate is an ester of butyric acid and (S)-glycidol. The structure features a
butyrate group attached to a glycidyl moiety, which contains a chiral epoxide ring. The "(S)"
designation indicates the stereochemistry at the chiral carbon of the oxirane ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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